Cas no 6634-41-9 ([3-[(3-carbamimidoylsulfanylpropanoylamino)methylamino]-3-oxopropyl] Carbamimidothioate;hydrochloride)

• Product Name: [3-[(3-carbamimidoylsulfanylpropanoylamino)methylamino]-3-oxopropyl] Carbamimidothioate;hydrochloride
• CAS No: 6634-41-9
• MF: C₉H₂₀Cl₂N₆O₂S₂
• MW: 379.330096244812
• CID: 1717806
• PubChem ID: 131882982
• Update Time: 2025-04-21

[3-[(3-carbamimidoylsulfanylpropanoylamino)methylamino]-3-oxopropyl] Carbamimidothioate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• NSC51864
• NSC-51864
• [3-[(3-carbamimidoylsulfanylpropanoylamino)methylamino]-3-oxopropyl] carbamimidothioate,hydrochloride
• [3-[(3-carbamimidoylsulfanylpropanoylamino)methylamino]-3-oxopropyl] carbamimidothioate
• hydrochloride
• Carbamimidothioic acid, methylenebis(imino(3-oxo-3,1-propanediyl))ester, dihydrochloride
• NSC 51864
• 6634-41-9
• [3-[(3-carbamimidoylsulfanylpropanoylamino)methylamino]-3-oxopropyl] Carbamimidothioate;hydrochloride

• Inchi： 1S/C9H18N6O2S2.2ClH/c10-8(11)18-3-1-6(16)14-5-15-7(17)2-4-19-9(12)13;;/h1-5H2,(H3,10,11)(H3,12,13)(H,14,16)(H,15,17);2*1H
• InChI Key： BOGGXCBAPNYXCA-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(C(=N)N)CCC(NCNC(CCSC(=N)N)=O)=O

Computed Properties

• Exact Mass: 306.09354
• Monoisotopic Mass: 342.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 318
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 209A^2

Experimental Properties

• Density: 1.54
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.684
• PSA: 157.94
• LogP: 2.39370